Cas no 1267229-19-5 (1-ethyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267229-19-5
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 5564618
• PubChem ID: 82207211
• Update Time: 2025-10-28

1-ethyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1267229-19-5
• EN300-1594387
• 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C6H9N3O/c1-3-9-5(2)6(4-10)7-8-9/h4H,3H2,1-2H3
• InChI Key： HOQGDUNKARHATA-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)N(CC)N=N1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-Ethyl-5-Methyl-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 1267229-19-5)

The compound 1-Ethyl-5-Methyl-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 1267229-19-5) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and reactivity. The structure of this molecule consists of a triazole ring substituted with an ethyl group at position 1 and a methyl group at position 5, along with an aldehyde group at position 4. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of heterocyclic compounds like triazoles in drug discovery and material science. The aldehyde functional group present in this compound adds versatility to its reactivity, enabling it to participate in a wide range of reactions such as condensation reactions, cross-couplings, and nucleophilic additions. These reactions are pivotal in constructing complex molecular architectures required for modern pharmaceuticals and advanced materials.

The synthesis of 1-Ethyl-5-Methyl-1H-1,2,3-Triazole-4-Carbaldehyde can be achieved through various methods, including the click chemistry approach using azides and alkynes under copper catalysis. This method is highly efficient and selective, making it a preferred route for constructing triazole derivatives. The presence of the aldehyde group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Triazoles are known for their ability to modulate biological activities due to their unique pharmacokinetic profiles. The aldehyde group can be utilized to form imine bonds with amino acids or proteins, facilitating bioconjugation studies. Additionally, the compound's structure makes it a potential candidate for designing inhibitors of enzymes or receptors involved in various disease pathways.

Recent studies have also explored the use of triazole-containing compounds in materials science, particularly in the development of stimuli-responsive materials and coordination polymers. The nitrogen atoms in the triazole ring can act as coordinating sites for metal ions, enabling the formation of metallopolymers with interesting physical properties such as magnetism or fluorescence.

The CAS No. 1267229-19-5 designation ensures that this compound is uniquely identified within chemical databases and regulatory frameworks. This is crucial for maintaining consistency in scientific communication and ensuring compliance with safety standards.

In conclusion, 1-Ethyl-5-Methyl-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 1267229-19-) represents a versatile building block with extensive potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in areas ranging from drug discovery to advanced materials science.